2-(4-fluorophenyl)-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C19H14FN3O4/c1-25-14-4-2-3-12-10-15(26-17(12)14)18-22-23-19(27-18)21-16(24)9-11-5-7-13(20)8-6-11/h2-8,10H,9H2,1H3,(H,21,23,24)
• InChI Key: IWSLXAGHNSRJNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=NN=C(O3)NC(=O)CC4=CC=C(C=C4)F
• Molecular Formula: C19H14FN3O4
• Molecular Weight: 367.3 g/mol

Description

The compound “2-(4-fluorophenyl)-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)acetamide” is a complex organic molecule. It contains several functional groups and rings, including a fluorophenyl group, a methoxybenzofuran group, and an oxadiazole group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It contains several cyclic structures, including a benzofuran and an oxadiazole ring, which are likely to contribute to its stability and may influence its reactivity.

Scientific Research Applications

Pharmacological Applications of 1,3,4-Oxadiazole Derivatives

Therapeutic Worth of 1,3,4-Oxadiazole Compounds : The 1,3,4-oxadiazole ring, a five-membered aromatic ring with pyridine-like nitrogen atoms, has been identified as beneficial for binding with various enzymes and receptors in biological systems. This allows for a wide array of bioactivities. Research has shown that 1,3,4-oxadiazole derivatives are extensively utilized for treating different ailments due to their high therapeutic potency. These compounds have shown significant advancements in medicinal chemistry, demonstrating anticancer, antifungal, antibacterial, antitubercular, anti-inflammatory, antineuropathic, antihypertensive, antihistaminic, antiparasitic, antiobesity, antiviral, and other medicinal properties (Verma et al., 2019).

Antitubercular Activity : Studies on 2-isonicotinoylhydrazinecarboxamide, 5-(pyridin-4-yl)-1,3,4-oxadiazol-2-amine, and other derivatives have revealed promising antitubercular activity against various Mycobacterium species. These findings highlight the potential of 1,3,4-oxadiazole derivatives in contributing to the development of new antitubercular agents, providing a foundation for further research into their efficacy and mechanisms of action (Asif, 2014).

Environmental and Analytical Chemistry Applications

Degradation of Environmental Contaminants : Advanced oxidation processes (AOPs) have been employed to degrade acetaminophen (ACT) from aqueous mediums, generating various by-products. This research is critical for understanding the degradation pathways and potential environmental impacts of pharmaceutical contaminants. The study also utilizes computational methods to predict reactive sites on the ACT molecule, contributing to the optimization of degradation processes by AOP systems (Qutob et al., 2022).

Adsorptive Elimination of Pharmaceuticals from Water : The review on acetaminophen adsorption from water underlines significant progress in this area, presenting structured findings from recent studies. The high potential of ZnAl/biochar for ACT removal and the exploration of adsorption mechanisms offer valuable insights for environmental protection efforts (Igwegbe et al., 2021).

Future Directions

Benzofuran derivatives have been found to have a wide range of biological and pharmacological applications. Therefore, compounds like “2-(4-fluorophenyl)-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)acetamide” could be of interest in the development of new drugs or therapeutic agents.